Cas no 38469-85-1 (2-methoxy-6-nitrobenzonitrile)
2-methoxy-6-nitrobenzonitrile structure
Product Name:2-methoxy-6-nitrobenzonitrile
CAS No:38469-85-1
MF:C8H6N2O3
MW:178.14484167099
MDL:MFCD00053607
CID:923531
PubChem ID:38048
Update Time:2025-04-19
2-methoxy-6-nitrobenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-6-nitrobenzonitrile
- 2-nitro-6-methoxybenzonitrile
- 1-cyano-2-methoxy-6-nitrobenzene
- 2-Methoxy-6-nitro-benzonitril
- 2-methoxy-6-nitro-benzonitrile
- 6-methoxy-2-nitrobenzonitrile
- 6-Nitro-2-methoxy-benzoesaeure-nitril
- AC1L1YYW
- BENZONITRILE, 2-METHOXY-6-NITRO-
- BRN 2213299
- EINECS 253-961-5
- Methylaether-6-nitro-salicylsaeure-nitril
- NSC27010
- SureCN2416277
- DB-069693
- 2-Methoxy-6-nitrobenzonitril
- NS00030400
- SY285806
- MFCD00053607
- UNII-5XEV79VYJ3
- 4-10-00-00267 (Beilstein Handbook Reference)
- DTXSID40191789
- AKOS006274089
- AM20040339
- 2-methoxy-6-nitro-benzenecarbonitrile
- A824167
- 38469-85-1
- 5XEV79VYJ3
- SCHEMBL2416277
- NSC-27010
- NSC 27010
- DTXCID30114280
-
- MDL： MFCD00053607
- Inchi： 1S/C8H6N2O3/c1-13-8-4-2-3-7(10(11)12)6(8)5-9/h2-4H,1H3
- InChI Key： ZHJPRHIYTNVTLI-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=C(C=1C#N)[N+](=O)[O-]
Computed Properties
- Exact Mass: 178.03788
- Monoisotopic Mass: 178.03784206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 78.8Ų
Experimental Properties
- PSA: 76.16
- LogP: 1.99828
2-methoxy-6-nitrobenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015001312-250mg |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 250mg |
$494.40 | 2023-09-02 | |
| Alichem | A015001312-500mg |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 500mg |
$815.00 | 2023-09-02 | |
| Alichem | A015001312-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 1g |
$1490.00 | 2023-09-02 | |
| eNovation Chemicals LLC | Y1192337-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 1g |
$570 | 2024-07-19 | |
| eNovation Chemicals LLC | K93029-5g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 5g |
$795 | 2024-05-25 | |
| eNovation Chemicals LLC | K93029-10g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 10g |
$1290 | 2024-05-25 | |
| eNovation Chemicals LLC | Y1192337-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 1g |
$570 | 2025-02-20 | |
| eNovation Chemicals LLC | K93029-10g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 10g |
$1290 | 2025-02-19 | |
| eNovation Chemicals LLC | K93029-5g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 95% | 5g |
$795 | 2025-02-19 | |
| Ambeed | A458491-1g |
2-Methoxy-6-nitrobenzonitrile |
38469-85-1 | 97% | 1g |
$343.0 | 2024-04-19 |
2-methoxy-6-nitrobenzonitrile Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
38469-85-1 (2-methoxy-6-nitrobenzonitrile) Related Products
- 101084-96-2(2-Methoxy-4-nitrobenzonitrile)
- 38469-83-9(4-Methoxy-2-nitrobenzonitrile)
- 10496-75-0(2-Methoxy-5-nitrobenzonitrile)
- 108711-21-3(2,3-dimethoxy-6-nitrobenzonitrile)
- 54166-97-1(Benzonitrile, 2-nitro-6-(2-phenoxyethoxy)-)
- 38469-84-0(5-Methoxy-2-nitrobenzonitrile)
- 102714-71-6(4,5-Dimethoxy-2-nitrobenzonitrile)
- 1591-33-9(Benzonitrile, 2-nitro-6-(phenylmethoxy)-)
- 56934-83-9(Benzonitrile, 2-(2-hydroxypropoxy)-6-nitro-)
- 499207-76-0(Benzonitrile, 3,6-dimethoxy-2-nitro-)
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
